4-ethyl-5-fluoro-6-({1-[(2-fluorophenyl)methanesulfonyl]pyrrolidin-3-yl}oxy)pyrimidine

• IUPAC Name: 4-ethyl-5-fluoro-6-[1-[(2-fluorophenyl)methylsulfonyl]pyrrolidin-3-yl]oxypyrimidine
• InChI: InChI=1S/C17H19F2N3O3S/c1-2-15-16(19)17(21-11-20-15)25-13-7-8-22(9-13)26(23,24)10-12-5-3-4-6-14(12)18/h3-6,11,13H,2,7-10H2,1H3
• InChI Key: USPWUGONYIOMLC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)S(=O)(=O)CC3=CC=CC=C3F)F
• Molecular Formula: C17H19F2N3O3S
• Molecular Weight: 383.4 g/mol

Description

“4-ethyl-5-fluoro-6-({1-[(2-fluorophenyl)methanesulfonyl]pyrrolidin-3-yl}oxy)pyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, includes a pyrimidine ring which is a six-membered ring with two nitrogen atoms. It also has various functional groups attached to it, including an ethyl group, a fluorine atom, and a methanesulfonyl group attached to a pyrrolidine ring.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrimidine derivatives are known to undergo a variety of chemical reactions. For example, they can participate in Suzuki-Miyaura coupling, a type of palladium-catalyzed cross coupling.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the properties of similar compounds. For example, as a pyrimidine derivative, this compound is likely to be aromatic and relatively stable.